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Compound of Interest |

Compound Name: 1-(2-Phenylethenyl)-1H-pyrazole
CAS No.: 153997-23-0
Cat. No.: B12562729

Get Quote

\ J

A Note on CAS Number 956240-77-0:

Initial searches for a specific chemical entity corresponding to CAS number 956240-77-0 did
not yield a definitive, publicly documented structure. Therefore, this guide will focus on the
broader, yet chemically significant class of 1-styrylpyrazoles. The information presented herein
is based on established literature for this family of compounds and provides a foundational
understanding for researchers and drug development professionals.

Introduction to Styrylpyrazoles

Styrylpyrazoles are a fascinating class of heterocyclic compounds characterized by a pyrazole
ring functionalized with a styryl (2-arylvinyl) group. The pyrazole nucleus, a five-membered
aromatic ring with two adjacent nitrogen atoms, is a well-known "privileged scaffold” in
medicinal chemistry.[1][2] This is due to its presence in numerous biologically active
compounds and approved drugs, such as the anti-inflammatory celecoxib and the erectile
dysfunction medication sildenafil.[2]

The introduction of a styryl moiety to the pyrazole core, particularly at the 1-position, gives rise
to 1-styrylpyrazoles. This structural combination often imparts unique photophysical, electronic,
and biological properties.[2] Research has shown that styrylpyrazole derivatives exhibit a wide
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array of pharmacological activities, including anti-inflammatory, antibacterial, antifungal,
antioxidant, and anticancer properties.[1][3] Their potential as versatile building blocks in
organic synthesis and materials science further underscores their importance.[1]

This guide will provide a comprehensive overview of the synthesis, characterization, and
potential applications of 1-styrylpyrazoles, offering valuable insights for scientists engaged in
the exploration of novel chemical entities for drug discovery and development.

Molecular Structure and Physicochemical
Properties

The general structure of a 1-styrylpyrazole consists of a pyrazole ring where one of the nitrogen
atoms is substituted with a styryl group. The styryl group itself can be substituted on the phenyl
ring, leading to a large diversity of derivatives.

Caption: General chemical structure of a 1-styrylpyrazole.

Key Physicochemical Properties:
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Property Description

C11H10Nz (for the unsubstituted parent
Molecular Formula
compound)[4]

_ 170.21 g/mol (for the unsubstituted parent
Molecular Weight
compound)[4]

The pyrazole ring is aromatic, which contributes
Aromaticity to the thermal and chemical stability of the

molecule.

The double bond in the styryl group can exist as
Isomerism either the E or Z isomer, leading to potential

geometric isomerism.

Generally, 1-styrylpyrazoles are soluble in
Solubili common organic solvents. Their agqueous
olubili
Y solubility is typically low but can be modified by

introducing polar functional groups.

The pyrazole ring contains a pyridine-like
Hydrogen Bonding nitrogen atom that can act as a hydrogen bond

acceptor.[4]

Synthesis of 1-Styrylpyrazoles

The synthesis of 1-styrylpyrazoles can be achieved through several synthetic routes. One of
the most common methods involves the N-functionalization of a pre-formed pyrazole ring.

General Synthetic Workflow: N-Vinylation of Pyrazole

A prevalent method for synthesizing 1-styrylpyrazoles is the direct N-vinylation of pyrazole with
a substituted acetylene or a vinyl halide. The reaction of pyrazole with phenylacetylene, for
instance, can yield 1-styrylpyrazole.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_E_-2-phenylethenyl_pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_E_-2-phenylethenyl_pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-_E_-2-phenylethenyl_pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12562729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Workflow for 1-Styrylpyrazole

Starting Materials:
Pyrazole & Phenylacetylene

Aqueous Work-up:

Extraction with organic solvent

Product:
1-Styrylpyrazole

N
Characterization:
NMR, MS, IR

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 1-styrylpyrazole via N-vinylation.
Step-by-Step Experimental Protocol: Synthesis of 1-

Styrylpyrazole from Pyrazole and Phenylacetylene

This protocol is a representative example and may require optimization for specific substrates.
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e Reaction Setup: To a solution of pyrazole (1.0 eq) in a suitable solvent such as dimethyl
sulfoxide (DMSO), add a base, for example, potassium hydroxide (KOH) (2.0 eq).

» Addition of Alkyne: While stirring the mixture, add phenylacetylene (1.1 eq) dropwise at room
temperature.

» Reaction Progression: Heat the reaction mixture to a temperature between 80-120 °C and
monitor the reaction progress using thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it
into cold water.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.
Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous
sodium sulfate, and filter.

» Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent to afford the pure 1-styrylpyrazole.

Spectroscopic Characterization

The structural elucidation of 1-styrylpyrazoles relies on standard spectroscopic techniques.
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Technique

Expected Features

1H NMR

- Protons on the pyrazole ring typically appear
as distinct signals in the aromatic region. - The
vinyl protons of the styryl group will appear as
doublets, with the coupling constant providing
information about the stereochemistry (E or Z)
of the double bond. - Protons of the phenyl ring

will also be present in the aromatic region.

13C NMR

- Carbon signals corresponding to the pyrazole
ring, the vinyl group, and the phenyl ring will be

observed.

Infrared (IR)

- Characteristic C=C stretching vibrations for the
aromatic rings and the vinyl group. - C-H
stretching and bending vibrations for the

aromatic and vinyl protons.

Mass Spectrometry (MS)

- The molecular ion peak corresponding to the

mass of the synthesized 1-styrylpyrazole.

Applications and Biological Activities

Styrylpyrazoles, including the 1-styryl isomers, have shown promise in a variety of therapeutic

areas. Their biological activity is often attributed to their ability to mimic the structure of natural

compounds and interact with biological targets.

Potential Therapeutic Applications

» Anti-inflammatory Activity: Some styrylpyrazole derivatives have been reported to exhibit

anti-inflammatory properties.[1]

o Antimicrobial and Antifungal Activity: The pyrazole and styryl moieties are present in many

compounds with known antibacterial and antifungal effects.[1]

o Antioxidant Properties: The presence of the phenolic-like pyrazole ring and the conjugated

styryl system can contribute to antioxidant activity.[3]
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» Anticancer Activity: Numerous styryl-containing compounds have demonstrated cytotoxic
effects against various cancer cell lines.[1][3] The mechanism of action can vary, but often
involves the induction of apoptosis or the inhibition of key signaling pathways involved in cell
proliferation.

lllustrative Signaling Pathway: Inhibition of a Pro-
Survival Pathway

While a specific pathway for an uncharacterized 1-styrylpyrazole cannot be definitively stated, a
hypothetical mechanism for a potential anticancer effect could involve the inhibition of a pro-
survival signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in
cancer.
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Hypothetical Inhibition of PI3K/Akt Pathway
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Caption: A diagram illustrating the hypothetical inhibition of the PI3K/Akt signaling pathway by a
1-styrylpyrazole derivative.

Safety and Handling
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As with any chemical compound, proper safety precautions should be taken when handling 1-
styrylpyrazoles.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably in a fume hood.

e Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

e Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.
» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For specific safety information, it is always recommended to consult the Safety Data Sheet
(SDS) for the particular compound being used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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